Cas no 57150-64-8 ( )

• Product Name: &nbsp
• CAS No: 57150-64-8
• MF: C₉H₁₉NO₃S
• MW: 221.317061662674
• CID: 946553
• PubChem ID: 303127
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-propylsulfonylmorpholine
• AKOS008949489
• 57150-64-8
• NSC191011
• DTXSID90307419
• 2,6-Dimethyl-4-(propane-1-sulfonyl)morpholine
• NSC-191011
• Z53825059
•  

• Inchi： 1S/C9H19NO3S/c1-4-5-14(11,12)10-6-8(2)13-9(3)7-10/h8-9H,4-7H2,1-3H3
• InChI Key： FDNWIEHXIZIJBU-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CC(C)OC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 221.10867
• Monoisotopic Mass: 221.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 318.4°C at 760 mmHg
• Flash Point: 146.3°C
• Refractive Index: 1.493
• PSA: 46.61
• LogP: 1.85410